N-(4-chloro-2-fluorophenyl)-3-(4-methoxyphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-3-(4-methoxyphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanamide
• InChI: InChI=1S/C18H15ClF4N2O3/c1-28-12-5-2-10(3-6-12)15(25-17(27)18(21,22)23)9-16(26)24-14-7-4-11(19)8-13(14)20/h2-8,15H,9H2,1H3,(H,24,26)(H,25,27)
• InChI Key: QYMOKYHQLCWWKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)NC2=C(C=C(C=C2)Cl)F)NC(=O)C(F)(F)F
• Molecular Formula: C18H15ClF4N2O3
• DSSTOX Substance ID: DTXSID201124251
• Molecular Weight: 418.8 g/mol
• CAS RN: 439108-90-4

Description

The compound “N-(4-chloro-2-fluorophenyl)-3-(4-methoxyphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanamide” is a complex organic molecule. It contains several functional groups, including an amide group (-CONH2), a trifluoroacetyl group (-COCF3), and a methoxy group (-OCH3). The presence of these functional groups suggests that this compound may have interesting chemical properties and could potentially be used in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several different functional groups. The presence of the fluorine atoms in the trifluoroacetyl group and the chlorine atom in the chlorophenyl group could potentially influence the overall polarity and reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine and chlorine atoms could increase the compound’s overall polarity, potentially affecting its solubility in different solvents. The presence of the amide group could also influence the compound’s reactivity.

Scientific Research Applications

Antioxidant and Anticancer Activity

Research on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which bear resemblance in structure to the chemical compound , has shown promising antioxidant and anticancer activities. These compounds have been found to exhibit significant antioxidant activity, with some derivatives displaying higher activity than ascorbic acid. Furthermore, their anticancer activity has been evaluated against human glioblastoma and triple-negative breast cancer cell lines, with specific compounds identified as highly active against the glioblastoma U-87 cell line (Tumosienė et al., 2020).

Antibacterial Activity

Compounds structurally related to "N-(4-chloro-2-fluorophenyl)-3-(4-methoxyphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanamide" have been synthesized and tested for their antibacterial activity. These studies have highlighted the potential of these compounds to serve as effective antibacterial agents (Arutyunyan et al., 2017).

Antimalarial Activity

Another study has explored the optimization of a phenotypic hit against Plasmodium falciparum based on an aminoacetamide scaffold, leading to compounds with low-nanomolar activity against the malaria parasite. Although the specific compound differs, the research approach and scaffold similarity suggest potential antimalarial applications for related compounds (Norcross et al., 2019).

Synthesis and Characterization for Potential Antibacterial and Antifungal Agents

A series of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives, similar in their functional group arrangement to the compound , have been synthesized and screened for their antibacterial and antifungal activities. These compounds have shown significant activities, comparable to standard antimicrobial agents in certain cases (Helal et al., 2013).

Mechanism of Action

The mechanism of action of this compound is not clear without specific context or application. If this compound is intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with. If it’s used as a reagent in a chemical reaction, its mechanism of action would depend on the specific reaction conditions and the other reactants present.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. It could potentially be used in the development of new pharmaceuticals or as a reagent in chemical synthesis.